Cas no 110544-76-8 (Hexadecanoic acid, 16-[(methylsulfonyl)oxy]-, methyl ester)

• Product Name: Hexadecanoic acid, 16-[(methylsulfonyl)oxy]-, methyl ester
• CAS No: 110544-76-8
• MF: C₁₈H₃₆O₅S
• MW: 364.540445327759
• CID: 1193654
• PubChem ID: 86158618
• Update Time: 2025-04-20

Hexadecanoic acid, 16-[(methylsulfonyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 16-[(methylsulfonyl)oxy]-, methyl ester
• 16-[(Methylsulfonyl)oxy]hexadecanoic acid methyl ester
• 110544-76-8
• DB-180783
• SCHEMBL11885392

• Inchi： 1S/C18H36O5S/c1-22-18(19)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-23-24(2,20)21/h3-17H2,1-2H3
• InChI Key： HKLCXONCCKEAFJ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 364.22848
• Monoisotopic Mass: 364.22834542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67